Cas no 71749-03-6 ((+)-trans-1,2-Cyclohexanedicarboxylic Anhydride)

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride is a chiral cyclic anhydride widely used in asymmetric synthesis and pharmaceutical applications. Its rigid cyclohexane backbone and stereospecific trans-configuration enhance selectivity in reactions such as Diels-Alder cycloadditions and ring-opening polymerizations. The (+)-enantiomer is particularly valuable for producing optically active intermediates in drug development. Its high purity and stability under anhydrous conditions make it suitable for fine chemical synthesis. The compound’s reactivity with nucleophiles enables efficient derivatization, while its low moisture sensitivity ensures consistent performance in demanding processes. These properties position it as a preferred reagent for chiral resolution and specialty polymer production.

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride structure

71749-03-6 structure

Product Name:(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride

CAS No:71749-03-6

MF:C₈H₁₀O₃

MW:154.163202762604

MDL:MFCD00674194

CID:562377

PubChem ID:87566423

Update Time:2025-05-26

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

- trans-Hexahydroisobenzofuran-1,3-dione
- (+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
- (3aR,7aR)-hexahydro-1,3-Isobenzofurandione
- 1,3-Isobenzofurandione,hexahydro-, (3aR,7aR)-
- (3aR,7aR)-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione
- trans-1,2-Cyclohexanedicarboxylic anhydride
- (3aR,7aR)-hexahydroisobenzofuran-1,3-dione
- MUTGBJKUEZFXGO-PHDIDXHHSA-N
- (+/-)-trans-1,2-Cyclohexanedicarboxylic Anhydride
- 1,3-Isobenzofurandione, hexahydro-, (3aR,7aR)-
- 1,3-Isobenzofurandione, hexahydro-, (3aR,7aR)-rel-
- 1,3-Isobenzofurandione, hexahydro-, trans-
- trans-Cyclohexane-1,2-dicarboxylic anhydride
- trans-Hexahydrophthalic anhydride
- PubChe
- SCHEMBL598374
- 71749-03-6
- (+)-(R,R)-1,2-Cyclohexanedicarboxylic anhydride
- DTXSID60449118
- CS-0155411
- 14166-21-3
- Hexahydro-2-benzofuran-1,3-dione, trans
- A837311
- AKOS015833100
- AS-63623
- (3aR,7aR)-octahydro-2-benzofuran-1,3-dione
- MFCD00674194
- Cyclohexanedicarboxylicanhydride; 98%
- ( inverted exclamation markA)-trans-1,2-Cyclohexanedicarboxylic Anhydride
- MFCD00064345
- A807788
- AKOS015900342
- D89440
- (3aR,7aR)-3a,4,5,6,7,7a-hexahydroisobenzofuran-1,3-dione
- racemic trans-hexahydroisobenzofuran-1,3-dione
- (3aR,7aR)-hexahydro-2-benzofuran-1,3-dione
- rel-(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione
- T71260
- DB-074467
- MDL： MFCD00674194
- Inchi： 1S/C8H10O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h5-6H,1-4H2/t5-,6-/m1/s1
- InChI Key： MUTGBJKUEZFXGO-PHDIDXHHSA-N
- SMILES： O1C([C@@H]2CCCC[C@H]2C1=O)=O

Computed Properties

Exact Mass: 154.06300
Monoisotopic Mass: 154.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.2
Topological Polar Surface Area: 43.4

Experimental Properties

Color/Form: Solids
Melting Point: 164.0 to 168.0 deg-C
Refractive Index: 85 ° (C=1, Dioxane)
PSA: 43.37000
LogP: 0.87620
Solubility: Not determined

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H317-H318-H334
Warning Statement： P261-P272-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P305+P351+P338+P310-P501
Hazard Category Code： R41;R42/43
Safety Instruction： S23; S24; S26; S37/39
Hazardous Material Identification：
Storage Condition：(BD763283)
Risk Phrases：R41; R42/43

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM201171-100mg	(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione	71749-03-6	97%	100mg	$84	2024-07-24
Chemenu	CM201171-250mg	(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione	71749-03-6	97%	250mg	$150	2024-07-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X35825-1g	(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione	71749-03-6	98%	1g	¥1042.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X35825-250mg	(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione	71749-03-6	98%	250mg	¥400.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X35825-100mg	(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione	71749-03-6	98%	100mg	¥213.0	2024-07-18
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	C1417-100mg	(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride	71749-03-6	98.0%(GC)	100mg	￥390.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C1417-1g	(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride	71749-03-6	98.0%(GC)	1g	￥1440.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C1417-100MG	(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride	71749-03-6	>98.0%(GC)	100mg	¥240.00	2024-04-16
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